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This document provides critical, direct guidance for the safe handling and disposal of materials

contaminated with Filoviruses, such as Ebola and Marburg virus. Adherence to these protocols

is mandatory to ensure personnel safety and prevent environmental contamination.

Personal Protective Equipment (PPE)
All laboratory procedures involving infectious Filoviruses must be conducted in a Biosafety

Level 4 (BSL-4) laboratory.[1] Personnel must wear a one-piece positive pressure-ventilated

suit. For any activities with the potential for splashes or sprays, additional PPE is required as

outlined below. A thorough risk assessment should be conducted to determine the appropriate

PPE for specific procedures.
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Aspect Recommendation Source

Eye/Face Protection Full face shield or goggles.

Skin Protection
One-piece positive pressure-

ventilated suit. Double gloves.
[2]

Respiratory Protection

One-piece positive pressure-

ventilated suit with a life

support system.

[2]

General Handling

All work with infectious virus

must be performed in BSL-

4/ABSL-4 containment. Avoid

aerosol-generating

procedures. Use safety sharps

and barrier precautions when

blood exposure is likely.

[2]

Decontamination and Disposal Plan
Effective decontamination is critical for preventing the spread of Filoviruses. All waste

generated from the handling of Filoviruses is considered biohazardous and must be

decontaminated before disposal.

Quantitative Decontamination Parameters
The following table summarizes the required parameters for the effective inactivation of

Filoviruses.
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Method
Agent/Para
meter

Concentrati
on/Setting

Contact
Time

Efficacy Source

Chemical

Disinfection

Sodium

Hypochlorite

(Bleach)

0.5% ≥ 5 minutes

Inactivates all

strains of

Ebolaviruses

in organic soil

load.

Sodium

Hypochlorite

(Bleach) for

Spills

0.5% 15 minutes

Effective for

disinfecting

spills;

covering with

a soaked

cloth is

recommende

d.

[3]

Glutaraldehy

de
2% -

Effective

against

Ebolaviruses.

Peracetic

Acid
5% -

Effective

against

Ebolaviruses.

[2]

Ethanol 70% ≥ 5 minutes

Effective

against

Ebolaviruses.

[4]

Physical

Decontaminat

ion

Autoclave

(Steam

Sterilization)

121°C

(250°F) at 15

psi

≥ 30 minutes

Standard for

sterilizing

laboratory

waste.

[5][6]

Heat

Inactivation

(for samples)

60°C 60 minutes

Renders

samples

noninfectious.

[2]
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Waste Disposal Workflow
All waste contaminated with Filoviruses must be handled as regulated medical waste. The

primary method of decontamination is autoclaving, followed by disposal through a licensed

biohazardous waste management service. Liquid waste may be decontaminated with an

appropriate chemical disinfectant before sewer disposal, in accordance with local regulations.

Waste Generation (BSL-4) Decontamination Final Disposal

Solid Waste (Gloves, Gowns, etc.)

Autoclave (121°C, 15 psi, 30 min)

Liquid Waste (Culture Media, etc.) Chemical Disinfection (e.g., 0.5% Bleach)

Sharps (Needles, Pipettes, etc.) Regulated Medical Waste Bin

Sanitary Sewer (if permitted)

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Filovirus-contaminated waste.

Experimental Protocols for PPE Efficacy Testing
The resistance of personal protective equipment materials to penetration by blood-borne

pathogens is evaluated using standardized test methods.

ASTM F1671: Standard Test Method for Resistance of
Materials Used in Protective Clothing to Penetration by
Blood-Borne Pathogens Using Phi-X174 Bacteriophage
Penetration as a Test System
This method is used to measure the resistance of materials in protective clothing to penetration

by blood-borne pathogens.[7] It utilizes a surrogate microbe, Phi-X174 bacteriophage, under

conditions of continuous liquid contact.[7] The test involves exposing one side of the fabric to a
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liquid containing the bacteriophage at a specified pressure for a set amount of time.[8] The

other side of the fabric is then assessed for the presence of the virus.[8] Any detection of viral

penetration constitutes a failure of the material.[9]

ISO 16604:2004: Clothing for protection against contact
with blood and body fluids — Determination of
resistance of protective clothing materials to
penetration by blood-borne pathogens — Test method
using Phi-X 174 bacteriophage
This international standard specifies a laboratory test method for measuring the resistance of

protective clothing materials to penetration by blood-borne pathogens using a surrogate

microbe under conditions of continuous liquid contact.[10][11] The determination of "pass" or

"fail" is based on the detection of viral penetration at a specific hydrostatic pressure.[10][12]

The test involves subjecting a material specimen to a nutrient broth containing a virus in a

specialized test apparatus for a specified time and pressure sequence.[13] Visual detection of

liquid penetration is supplemented by an assay procedure that can detect viable viruses that

have penetrated the material, even if the liquid is not visible.[13][14] Any evidence of viral

penetration results in a failure of the test specimen.[13][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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